Cas no 19249-03-7 (Triethylene glycol bis(p-toluenesulfonate))

• Product Name: Triethylene glycol bis(p-toluenesulfonate)
• CAS No: 19249-03-7
• MF: C₂₀H₂₆O₈S₂
• MW: 458.545644283295
• MDL: MFCD00048096
• CID: 51257
• PubChem ID: 24860606
• Update Time: 2025-04-18

Triethylene glycol bis(p-toluenesulfonate) Chemical and Physical Properties

Names and Identifiers

• (Ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
• TRIETHYLENE GLYCOL BIS(P-TOLUENESULFONATE)
• TRIETHYLENE GLYCOL DI-P-TOSYLATE
• TRIETHYLENE GLYCOL DITOSYLATE
• TRIETHYLGLYCOL DI-P-TOSYLATE
• 2,2'-(ETHYLENEDIOXY)DIETHYL DITOSYLATE
• 1,2-BIS[2-(P-TOLUENESULFONYLOXY)ETHOXY]ETHANE
• Triethleneglycol ditosylate
• Triethylene glycol di(P-toluenesulfonate)
• Tri(ethylene glycol) di-p-toluenesulfonate
• 2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
• Tos-PEG3-Tos
• 1,2-Bis(2-tosyloxyethoxy)ethane
• 2-(2-{2-[(4-methylphenyl)sulfonyloxy]eth
• ethane-1,2-diylbis(oxyethane-2,1-diyl) bis(4-methylbenzenesulfonate)
• triethylene glycol bis(4-toluenesulfonate)
• TsOCH2(CH2OCH2)2CH2OTs
• ethanol,2,2'-[oxybis(2,1-ethanediyloxy)]bis-,bis(4-methysbenzenesulfonate)
• Tos-PEG4-Tos
• 1,8-Bis(tosyloxy)-3,6-dioxaoctane
• 1,10-Ditosyl-1,4,7,10-tetraoxadecane
• LABOTEST-BB LT00248460
• 2-(2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethoxy)ethyl 4-methylbenzene-1-sulfonate
• ethane-1,2-diylbis(oxyethane-2,1-diyl) bis(4-methylbenzenesulfo
• Triethyleneglycol bis(toluenesulfonate)
• Ethanol, 2,2'[1,2-ethanediylbis(oxy)]bis-, bis(4-methylbenzenesulfonate)
• Ethanol, 2,2'-[1,2-ethanediylbis(oxy)]bis-, 1,1'-bis(4-methylbenzenesulfonate)
• Triethylene glycol di(
• 1,2-Ethanediylbis(oxy-2,1-ethanediyl) bis(4-methylbenzenesulfonate)
• Triethylene glycol di(p-toluenesulfonate), 98%
• 2,2'-(ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl) bis(4-methylbenzenesulfonate)
• Triethylene glycol di-4-toluenesulfonate
• 2-(2-{2-[(4-methylphenyl)sulfonyloxy]ethoxy}ethoxy)ethyl 4-methylbenzenesulfon ate
• NSC 244980
• HY-W013731
• GS-6763
• CS-W014447
• -toluenesulfonate)
• 1,3,4-Thiadiazole, 2-hydrazino-5-methyl- (6CI)
• 1,8-Bis(p-tolylsulfonyloxy)-3,6-dioxaoctane
• MFCD00048096
• SCHEMBL881292
• (3,6-Dioxaoctane-1,8-diyl)bis(4-methyl-benzenesulfonate)
• Ethanol, 2,2'1,2-ethanediylbis(oxy)]bis-, bis(4-methylbenzenesulfonate)
• Triethylene glycol di(p-toluenesulfonate), purum, >=98.0% (HPLC)
• SY033182
• C20H26O8S2
• AMY4489
• J-525042
• NSC-244980
• Ethanol, 2,2'-(1,2-ethanediylbis(oxy))bis-, bis(4-methylbenzenesulfonate)
• NSC244980
• 2-[2-(2-([(4-Methylphenyl)sulfonyl]oxy)ethoxy)ethoxy]ethyl 4-methylbenzenesulfonate #
• BP-20689
• FT-0637819
• T1488
• p
• DTXSID40940911
• AKOS003617873
• 2-[2-[2-(p-tolylsulfonyloxy)ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate;Triethylene Glycol Di(p-toluenesulfonate)
• Triethylene glycol bis(p-tosylate)
• [(Ethane-1,2-diyl)bis(oxy)ethane-2,1-diyl] bis(4-methylbenzene-1-sulfonate)
• A813581
• 19249-03-7
• CHEMBL2179200
• 2-[2-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
• PHX64WPG5J
• J-012449
• Ethanol, 2,2'-[1,2-ethanediylbis(oxy)]bis-, bis(4-methylbenzenesulfonate)
• DB-044802
• BBL004105
• Triethyleneglycol-di-p-toluenesulphonate
• STK396596
• Triethylene glycol bis(p-toluenesulfonate)

• MDL： MFCD00048096
• Inchi： 1S/C20H26O8S2/c1-17-3-7-19(8-4-17)29(21,22)27-15-13-25-11-12-26-14-16-28-30(23,24)20-9-5-18(2)6-10-20/h3-10H,11-16H2,1-2H3
• InChI Key： KCONMNWPRXAWKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 458.10700
• Monoisotopic Mass: 458.10691013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 458.5
• XLogP3: 2.6
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: Uncertain
• Density: 1.3164 (rough estimate)
• Melting Point: 78-82 °C (lit.)
• Boiling Point: 608.4°C at 760 mmHg
• Flash Point: 321.7±31.5 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: Soluble in ethanol.
• PSA: 121.96000
• LogP: 4.60900
• Solubility: Uncertain

Triethylene glycol bis(p-toluenesulfonate) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt